PazePC-D14

• Molecular Formula: C₃₃H₅₀D₁₄NO₁₀P
• Molecular Weight: 679.92
• Synonyms: (7R)-7-[(8-Carboxy-1-oxooctyl)oxy]-4-hydroxy-N,N,N-trimethyl-10-oxo-3,5,9-trioxa-4-phosphapentacosan-1-aminium 4-Oxide-D14 Inner Salt; _x000B_(R)-7-[(8-Carboxy-1-oxooctyl)oxy]-4-hydroxy-N,N,N-trimethyl-10-oxo-3,5,9-trioxa-4-phosphapentacosan-1-aminium 4-Ox

Description

PazePC-D14 (hypothetical nomenclature inferred from context) is presumed to be a polychlorinated biphenyl (PCB) derivative, characterized by a biphenyl backbone with chlorine substituents at specific positions. PCBs are synthetic organic compounds historically used in industrial applications such as dielectric fluids, plasticizers, and lubricants.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares hypothetical PazePC-D14 with structurally analogous PCBs listed in , focusing on substitution patterns, regulatory identifiers, and inferred properties.

Table 1: Comparative Analysis of Selected PCBs

Compound Name	CAS Number	Chlorine Substitution Positions	EPA ID	Notes
PCB-139/140 mixture	E52450806	2,2',3,4,4',6	Not provided	Mixture of two hexachlorobiphenyls
PCB-141	Not specified	2,2',3,4,4',6'	Not provided	Single isomer
PCB-143	Not specified	2,2',3,4,5,6	Not provided	Higher ortho-substitution
PCB-144	Not specified	2,2',3,4,5,6'	Not provided	Distinct meta/para distribution

Key Findings:

Structural Variations: Chlorine substitution patterns significantly influence physicochemical properties. For example, PCB-143 (2,2',3,4,5,6) has higher ortho-substitution, which may reduce planarity and alter toxicity compared to PCB-141 (2,2',3,4,4',6') . Hypothetically, this compound’s "D14" designation might denote a unique substitution pattern (e.g., di-ortho or mixed meta/para positions), though this requires confirmation from additional data.

Regulatory and Environmental Impact :

• PCBs with higher chlorine content (e.g., hexachlorobiphenyls like PCB-139/140) are more persistent in ecosystems and associated with chronic health effects, including endocrine disruption .
• The EPA reference IDs in (e.g., E52450806) highlight the importance of tracking commercial mixtures, which often complicate risk assessments due to variable compositions.

Research Gaps :

• The provided evidence lacks explicit data on this compound’s synthesis, stability, or bioactivity. Comparative studies would require structural elucidation via techniques like nuclear magnetic resonance (NMR) or mass spectrometry (MS).

Notes and Limitations

• This analysis extrapolates from analogous PCBs in , emphasizing the need for access to compound-specific studies.
• Regulatory Context : While outlines guidelines for pharmaceutical similarity assessments, these frameworks are less applicable to environmental contaminants like PCBs. Future work should integrate environmental health criteria (e.g., EPA’s Toxic Substances Control Act) for a holistic comparison .
• Methodological Recommendations : Follow ’s guidelines for experimental rigor, including detailed chromatographic data and reproducibility protocols, to validate comparisons between PCB variants .